molecular formula C13H7FN2O B8275804 2-Fluoro-4-(5-formyl-pyridin-3-yl)-benzonitrile

2-Fluoro-4-(5-formyl-pyridin-3-yl)-benzonitrile

Cat. No.: B8275804
M. Wt: 226.21 g/mol
InChI Key: STGTUSQQSJIPDC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Fluoro-4-(5-formyl-pyridin-3-yl)-benzonitrile is a useful research compound. Its molecular formula is C13H7FN2O and its molecular weight is 226.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C13H7FN2O

Molecular Weight

226.21 g/mol

IUPAC Name

2-fluoro-4-(5-formylpyridin-3-yl)benzonitrile

InChI

InChI=1S/C13H7FN2O/c14-13-4-10(1-2-11(13)5-15)12-3-9(8-17)6-16-7-12/h1-4,6-8H

InChI Key

STGTUSQQSJIPDC-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C(C=C1C2=CN=CC(=C2)C=O)F)C#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 4-cyano-3-fluorophenylboronic acid (0.495 g, 3 mmol), 5-bromonicotinaldehyde (0.558 g, 3.00 mmol), sodium carbonate (2M in water, 3.00 mL, 6.00 mmol), bis(triphenylphosphine)palladium(II) chloride (0.053 g, 0.075 mmol) in DMF (10 mL) was heated to 95° C. for 3 h. After concentration, the residue was dissolved into CH2Cl2-MeOH and mixed with silica gel and concentrated. After flash column (MeOH—CH2Cl2, v/v, 0.5%-1%) yielded a colorless solid (170 mg) ESI-MS m/z: 227 [M+1]+.
Quantity
0.495 g
Type
reactant
Reaction Step One
Quantity
0.558 g
Type
reactant
Reaction Step One
Quantity
3 mL
Type
reactant
Reaction Step One
Name
Quantity
10 mL
Type
solvent
Reaction Step One
Quantity
0.053 g
Type
catalyst
Reaction Step One

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